Cas no 879093-03-5 (Ethyl 4-Chloro-2,5-difluorobenzoate)

• Product Name: Ethyl 4-Chloro-2,5-difluorobenzoate
• CAS No: 879093-03-5
• MF: C₉H₇ClF₂O₂
• MW: 220.600488901138
• CID: 582205
• PubChem ID: 46311296
• Update Time: 2025-05-19

Ethyl 4-Chloro-2,5-difluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-chloro-2,5-difluoro-, ethyl ester
• Ethyl 4-chloro-2,5-difluorobenzoate
• 4-chloro-2,5-difluoro-benzoic acid ethyl ester
• RWNQCUICDKYYNJ-UHFFFAOYSA-N
• SCHEMBL5280799
• MFCD12025299
• Ethyl4-chloro-2,5-difluorobenzoate
• 4-Chloro-2,5-difluorobenzoic acid ethyl ester
• 879093-03-5
• Ethyl 4-chloro-2,5-difluorobenzoate
• DTXSID60673259
• E90679
• CS-0195074
• Ethyl 2,5-difluoro-4-chloro-benzoate
• AKOS017565400
• Ethyl 4-Chloro-2,5-difluorobenzoate

• MDL： MFCD12025299
• Inchi： 1S/C9H7ClF2O2/c1-2-14-9(13)5-3-8(12)6(10)4-7(5)11/h3-4H,2H2,1H3
• InChI Key： RWNQCUICDKYYNJ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C(=O)OCC)C=C1F)F

Computed Properties

• Exact Mass: 220.0102635g/mol
• Monoisotopic Mass: 220.0102635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Ethyl 4-Chloro-2,5-difluorobenzoate

Comprehensive Overview of Ethyl 4-Chloro-2,5-difluorobenzoate (CAS No. 879093-03-5): Properties, Applications, and Industry Trends

Ethyl 4-Chloro-2,5-difluorobenzoate (CAS No. 879093-03-5) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. This fluorinated benzoate derivative has garnered significant attention due to its unique molecular structure, which combines a chloro and difluoro substitution pattern on the aromatic ring. Such structural features enhance its reactivity and selectivity, making it a valuable building block in modern synthetic chemistry.

The compound’s systematic name, ethyl 4-chloro-2,5-difluorobenzoate, reflects its ester functional group and halogenated aromatic core. Researchers often search for "Ethyl 4-Chloro-2,5-difluorobenzoate synthesis" or "CAS 879093-03-5 applications" to explore its role in cross-coupling reactions and heterocyclic compound development. Recent studies highlight its utility in designing bioactive molecules, particularly in the context of drug discovery and crop protection agents.

From an industrial perspective, the demand for halogenated benzoates like Ethyl 4-Chloro-2,5-difluorobenzoate is rising, driven by trends in sustainable chemistry and green synthesis. Innovations in catalytic processes and solvent-free reactions have optimized its production, addressing environmental concerns while maintaining high yields. This aligns with the broader industry shift toward eco-friendly intermediates, a topic frequently queried in scientific databases and patent literature.

Analytical characterization of CAS No. 879093-03-5 typically involves techniques such as NMR spectroscopy, HPLC purity analysis, and mass spectrometry. These methods ensure compliance with stringent quality control standards required in pharmaceutical manufacturing. Additionally, its physicochemical properties—including melting point, solubility, and stability—are critical for formulation scientists developing novel APIs (Active Pharmaceutical Ingredients).

Emerging applications of Ethyl 4-Chloro-2,5-difluorobenzoate extend to material science, where its fluorine-rich structure contributes to the design of high-performance polymers and liquid crystals. Searches for "fluorinated aromatic compounds in electronics" underscore its relevance in optoelectronic materials and semiconductor coatings. This interdisciplinary potential positions the compound as a key player in both life sciences and advanced technology sectors.

In summary, Ethyl 4-Chloro-2,5-difluorobenzoate (CAS No. 879093-03-5) exemplifies the convergence of synthetic versatility and industrial applicability. Its role in cutting-edge research and alignment with sustainability goals ensures continued interest from academic and commercial stakeholders alike. For further details, consult peer-reviewed journals or specialized chemical suppliers offering tailored technical support.